Cas no 88981-48-0 (2H-Pyran-3-methanol, 5,6-dihydro-, acetate)

2H-Pyran-3-methanol, 5,6-dihydro-, acetate structure
88981-48-0 structure
Product Name:2H-Pyran-3-methanol, 5,6-dihydro-, acetate
CAS No:88981-48-0
MF:C8H14O4
MW:174.194363117218
CID:617211
PubChem ID:71321203
Update Time:2025-04-19

2H-Pyran-3-methanol, 5,6-dihydro-, acetate Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-methanol, 5,6-dihydro-, acetate
    • acetic acid,3,6-dihydro-2H-pyran-5-ylmethanol
    • 88981-48-0
    • Acetic acid--(5,6-dihydro-2H-pyran-3-yl)methanol (1/1)
    • DTXSID40751044
    • Inchi: 1S/C6H10O2.C2H4O2/c7-4-6-2-1-3-8-5-6;1-2(3)4/h2,7H,1,3-5H2;1H3,(H,3,4)
    • InChI Key: DINLKBULUVDQIS-UHFFFAOYSA-N
    • SMILES: O1CC(CO)=CCC1.OC(C)=O

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

2H-Pyran-3-methanol, 5,6-dihydro-, acetate Related Literature

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